Cas no 2171736-90-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid
• CAS No: 2171736-90-4
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6410037
• PubChem ID: 165560401
• Update Time: 2025-05-25

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid
• EN300-1473252
• 2171736-90-4
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-4-methylpyrrolidin-3-yl}acetic acid

• Inchi： 1S/C28H30N2O5/c1-3-4-13-25(27(33)30-15-18(2)19(16-30)14-26(31)32)29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,13-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： BSJDASPLCRLRET-UHFFFAOYSA-N
• SMILES： O=C(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic Acid (CAS No. 2171736-90-4)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid, identified by its CAS number 2171736-90-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, including an amino group, a hexynoate moiety, and a methylpyrrolidine ring. These structural features contribute to its unique chemical properties and biological interactions, which are being extensively studied for potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests its potential role as a bioisostere or a scaffold for drug design. This group is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical agents, making it a valuable component in medicinal chemistry.

The hexynoate moiety, another key feature of this compound, is particularly noteworthy due to its ability to participate in various chemical reactions, including click chemistry. Click chemistry has emerged as a powerful tool in the synthesis of complex molecules, and the hexynoate group can serve as a versatile handle for further functionalization. This property makes 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-4-methylpyrrolidin-3-yl}acetic acid an attractive candidate for the development of new drugs and agrochemicals.

The methylpyrrolidine ring in the compound's structure is another important feature that contributes to its biological activity. Pyrrolidine derivatives are well-known for their pharmacological properties and have been widely used in the development of drugs targeting various diseases, including neurological disorders and cancer. The incorporation of this motif into the molecular framework of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ylo...

In the context of current research, this compound has been investigated for its potential applications in drug discovery. The combination of its structural features and biological activities makes it a promising candidate for further exploration. Studies have shown that derivatives of fluorene-based compounds can exhibit significant therapeutic effects, particularly in the treatment of cancer and inflammatory diseases. The methoxycarbonyl group, in particular, has been found to enhance the binding affinity of these compounds to their target proteins, thereby improving their efficacy.

The hexynoate group also plays a crucial role in the biological activity of this compound. It has been demonstrated that hexynoate derivatives can interact with various enzymes and receptors, leading to modulation of cellular processes. This property makes 2-{1...

Furthermore, the methylpyrrolidine ring contributes to the overall pharmacological profile of the compound. Pyrrolidine derivatives have been shown to possess anti-inflammatory, analgesic, and neuroprotective properties. These effects are attributed to their ability to interact with specific receptors and enzymes involved in pain signaling and inflammation. The presence of these structural elements in 2-{1...

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic processes, are employed to construct the complex molecular framework efficiently. The use of protective groups and selective reactions is crucial in maintaining the integrity of each functional group during synthesis.

In conclusion, 2-{1-{(9H-fluoren...}acetic acid (CAS No. 2171736-90-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an important role in addressing various medical challenges.